Cas no 1427366-24-2 (5-Bromo-6-chloropyrazolo[1,5-a]pyridine)

5-Bromo-6-chloropyrazolo[1,5-a]pyridine is a halogenated heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core structure. This scaffold is of significant interest in medicinal chemistry and materials science due to its versatility as a building block for synthesizing pharmacologically active molecules or functional materials. The presence of both bromo and chloro substituents at the 5- and 6-positions enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid fused-ring system contributes to improved binding affinity in drug design, while the halogen atoms facilitate further derivatization. The compound is typically employed in the development of kinase inhibitors, agrochemicals, and optoelectronic materials, owing to its balanced reactivity and stability.

5-Bromo-6-chloropyrazolo[1,5-a]pyridine structure

1427366-24-2 structure

Product Name:5-Bromo-6-chloropyrazolo[1,5-a]pyridine

CAS No:1427366-24-2

MF:C₇H₄BrClN₂

MW:231.477059364319

MDL:MFCD23710754

CID:4603873

PubChem ID:119081551

Update Time:2025-06-07

5-Bromo-6-chloropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-6-chloropyrazolo[1,5-a]pyridine
- SB21352
- P18765
- 1427366-24-2
- PS-20224
- SCHEMBL26920472
- MFCD23710754
- MDL： MFCD23710754
- Inchi： 1S/C7H4BrClN2/c8-6-3-5-1-2-10-11(5)4-7(6)9/h1-4H
- InChI Key： PSBSWQYPVBIHAK-UHFFFAOYSA-N
- SMILES： BrC1C(=CN2C(=CC=N2)C=1)Cl

Computed Properties

Exact Mass: 229.92464g/mol
Monoisotopic Mass: 229.92464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.3

5-Bromo-6-chloropyrazolo[1,5-a]pyridine Pricemore >>

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Alichem	A029196349-1g	5-Bromo-6-chloropyrazolo[1,5-a]pyridine	1427366-24-2	97%	1g	$2,436.12	2022-04-02
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Chemenu	CM272390-1g	5-Bromo-6-chloropyrazolo[1,5-a]pyridine	1427366-24-2	95+%	1g	$3200	2021-08-18
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abcr	AB535621-100 mg	5-Bromo-6-chloropyrazolo[1,5-a]pyridine; .	1427366-24-2		100MG	€437.40	2023-04-14
abcr	AB535621-250 mg	5-Bromo-6-chloropyrazolo[1,5-a]pyridine; .	1427366-24-2		250MG	€833.50	2023-04-14
abcr	AB535621-500 mg	5-Bromo-6-chloropyrazolo[1,5-a]pyridine; .	1427366-24-2		500MG	€1,269.10	2022-06-09
eNovation Chemicals LLC	D623221-100mg	5-bromo-6-chloropyrazolo[1,5-a]pyridine	1427366-24-2	97%	100mg	$295	2024-07-21
eNovation Chemicals LLC	D623221-250MG	5-bromo-6-chloropyrazolo[1,5-a]pyridine	1427366-24-2	97%	250mg	$495	2024-07-21
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